6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
Overview
Description
6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is a useful research compound. Its molecular formula is C12H13BrN2O and its molecular weight is 281.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Structural Analysis in Crystallography
"6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole" and its derivatives have been studied in crystallography. For example, the crystal structure of a compound with a similar indazole ring system revealed a dihedral angle between the indazole ring and the pyran-2,4-dione ring, contributing to a three-dimensional network formation. Such studies are crucial for understanding the molecular geometry and interactions of similar compounds (El Ghozlani et al., 2014).
2. Synthesis of Complex Molecules
Indazole derivatives, including those related to "this compound," have been used in the synthesis of complex molecules. This includes the creation of molecules with specific structural and functional characteristics, useful in various chemical processes and potential applications in material science (Pritchard et al., 2009).
3. Development of Novel Ligands
Compounds with indazole structures are being researched for the development of novel ligands. These ligands can bind to metals, forming complexes that have potential applications in catalysis, organic synthesis, and material science. For example, chromium(III) complexes with terdentate 2,6-bis(azolylmethyl)pyridine ligands were synthesized for their ethylene polymerization behavior (Hurtado et al., 2009).
4. Applications in Organic Synthesis
The derivatives of "this compound" have been employed in organic synthesis. They are used as precursors or intermediates in the synthesis of various organic compounds. This includes the synthesis of complex organic molecules with potential applications in pharmaceuticals and agrochemicals (Gabbutt et al., 1995).
Properties
IUPAC Name |
6-bromo-1-(oxan-2-yl)indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrN2O/c13-10-5-4-9-8-14-15(11(9)7-10)12-3-1-2-6-16-12/h4-5,7-8,12H,1-3,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUSDKDVQICYOIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C3=C(C=CC(=C3)Br)C=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1158680-88-6 | |
Record name | 6-bromo-1-(oxan-2-yl)-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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